Cas no 1805522-80-8 (Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate
• CAS No: 1805522-80-8
• MF: C₁₂H₉BrF₃NO₂S
• MW: 368.169571638107
• CID: 4796459
• Update Time: 2025-10-22

Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9BrF3NO2S/c1-2-19-10(18)5-7-3-4-9(13)11(8(7)6-17)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： DIPLJOQUDVMSTL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1SC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate

Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1805522-80-8): A Comprehensive Overview

Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1805522-80-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a bromine atom, a cyano group, and a trifluoromethylthio group in its molecular framework imparts distinct chemical properties that are highly relevant to modern drug discovery and development.

The Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate molecule is particularly interesting due to its potential applications in the design of novel therapeutic agents. The bromine substituent, for instance, serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely employed in the construction of complex heterocyclic scaffolds, which are often found in biologically active compounds. The cyano group not only contributes to the overall electronic properties of the molecule but also serves as a precursor for introducing other functional groups via nucleophilic substitution reactions.

The trifluoromethylthio group is another critical feature of this compound, offering both steric and electronic influences that can modulate the biological activity of derived molecules. Trifluoromethylthio groups are known to enhance metabolic stability and binding affinity in drug candidates, making them highly sought after in medicinal chemistry. The ethyl acetate moiety at the terminal position provides a facile route for further derivatization, allowing chemists to explore a wide range of structural modifications.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate has emerged as a key intermediate in several high-profile studies aimed at identifying new therapeutic targets. For instance, researchers have utilized this compound to synthesize derivatives with potential anti-inflammatory, anticancer, and antimicrobial activities. The bromine atom's reactivity allows for the introduction of diverse pharmacophores, while the cyano and trifluoromethylthio groups contribute to the compound's overall bioactivity.

The trifluoromethylthio group, in particular, has been extensively studied for its ability to improve drug-like properties such as lipophilicity and metabolic stability. This has led to its incorporation into numerous drug candidates that have advanced into clinical trials. The versatility of Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate lies in its ability to serve as a building block for constructing complex molecular architectures with tailored biological activities.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have made it possible to introduce diverse functional groups with high efficiency and selectivity. These methods have enabled chemists to explore new chemical spaces and discover novel bioactive molecules more rapidly than ever before.

The pharmaceutical industry has also benefited from the use of Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate in drug development pipelines. Its role as an intermediate has been crucial in the synthesis of several lead compounds that have shown promising results in preclinical studies. The ability to modify its structure through various chemical transformations has allowed researchers to optimize its pharmacokinetic and pharmacodynamic properties.

The growing interest in this compound underscores its importance as a tool in modern medicinal chemistry. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, the demand for high-quality intermediates like Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate is expected to rise further. Its unique combination of functional groups makes it an indispensable asset for any chemist involved in drug discovery and development.

In conclusion, Ethyl 4-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1805522-80-8) represents a significant advancement in pharmaceutical chemistry. Its multifaceted utility as an intermediate for synthesizing bioactive molecules has positioned it as a cornerstone in modern drug development efforts. As research progresses and new methodologies emerge, this compound will undoubtedly continue to play a pivotal role in discovering and developing next-generation therapeutic agents.